Cas no 2820-31-7 (5-(Aminomethyl)-2-hydroxybenzoic acid)

• Product Name: 5-(Aminomethyl)-2-hydroxybenzoic acid
• CAS No: 2820-31-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 262050
• PubChem ID: 151046
• Update Time: 2025-10-23

5-(Aminomethyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-hydroxybenzoic acid
• 5-Aminomethyl-2-hydroxybenzoic acid
• 5‐AMINOMETHYL‐2‐HYDROXY‐BENZOIC ACID
• Benzoic acid,5-(aminomethyl)-2-hydroxy-
• 2-Hydroxy-5-aminomethylbenzoesaeure
• 5-Aminomethyl-2-hydroxy-benzoesaeure
• 5-Aminomethyl-2-hydroxy-benzoic acid
• 5-Amino-methylsalicylic acid
• 5-Aminomethyl-salicylsaeure
• BB 0262173
• 5-Aminomethyl-2-hydroxy benzoic acid
• DTXSID30182464
• AKOS006271455
• FT-0650289
• 5-aminomethyl-2-hydroxy-benzoic acid, AldrichCPR
• SCHEMBL3846227
• IDKMYDUUWYPLCR-UHFFFAOYSA-N
• MFCD00869271
• 2820-31-7
• 5-Aminomethylsalicylic acid
• Benzoic acid, 5-(aminomethyl)-2-hydroxy-
• 5-aminomethylsalicyclic acid
• MB01553

• MDL： MFCD00869271
• Inchi： 1S/C8H9NO3/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3,10H,4,9H2,(H,11,12)
• InChI Key： IDKMYDUUWYPLCR-UHFFFAOYSA-N
• SMILES： OC1C=CC(CN)=CC=1C(=O)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 376.9°Cat760mmHg
• Flash Point: 181.7°C
• Refractive Index: 1.642
• PSA: 83.55000
• LogP: 1.24940

5-(Aminomethyl)-2-hydroxybenzoic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 5-(Aminomethyl)-2-hydroxybenzoic acid

5-(Aminomethyl)-2-hydroxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2820-31-7, commonly referred to as 5-(Aminomethyl)-2-hydroxybenzoic acid, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique chemical properties and potential for innovative applications. Recent advancements in synthetic chemistry and material engineering have further highlighted its importance in cutting-edge research.

5-(Aminomethyl)-2-hydroxybenzoic acid is characterized by its aromatic ring structure, which includes a hydroxyl group at the 2-position and an aminomethyl group at the 5-position. This arrangement imparts the compound with both acidic and amine functionalities, making it highly reactive and suitable for a wide range of chemical transformations. The hydroxyl group contributes to hydrogen bonding capabilities, while the aminomethyl group introduces nucleophilic properties, enabling participation in various condensation reactions.

Recent studies have explored the use of 5-(Aminomethyl)-2-hydroxybenzoic acid in drug design, particularly in the development of bioactive molecules with potential therapeutic applications. Researchers have utilized this compound as a building block for synthesizing peptide-based drugs and bioconjugates. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures, such as those required for targeted drug delivery systems.

In the realm of materials science, 5-(Aminomethyl)-2-hydroxybenzoic acid has been employed in the synthesis of advanced polymers and hybrid materials. Its functional groups allow for the creation of cross-linked networks with tailored mechanical and thermal properties. For instance, recent research has demonstrated its use in developing stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH levels.

The synthesis of 5-(Aminomethyl)-2-hydroxybenzoic acid has also been optimized through green chemistry approaches, reducing environmental impact while enhancing process efficiency. Novel synthetic pathways have been reported, leveraging catalytic systems that minimize waste generation and energy consumption. These advancements underscore the compound's role in sustainable chemical manufacturing practices.

Furthermore, 5-(Aminomethyl)-2-hydroxybenzoic acid has found applications in biotechnology, particularly in enzyme immobilization and biosensor development. Its functional groups enable strong interactions with biomolecules, facilitating the creation of stable enzyme-polymer composites that retain enzymatic activity under diverse conditions. This property has been exploited in designing biosensors for detecting analytes such as glucose or heavy metals with high sensitivity and selectivity.

Recent collaborative efforts between academia and industry have focused on scaling up the production of 5-(Aminomethyl)-2-hydroxybenzoic acid for commercial applications. Innovations in process engineering have led to cost-effective manufacturing strategies that ensure consistent product quality while meeting regulatory standards for purity and safety.

In conclusion, 5-(Aminomethyl)-2-hydroxybenzoic acid (CAS No. 2820-31-7) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations within pharmaceuticals, materials science, and biotechnology.